Cas no 940995-13-1 (3-(4-Chlorophenyl)-5-ethyl-1-methyl-1H-indole-2-carboxylic acid)

• Product Name: 3-(4-Chlorophenyl)-5-ethyl-1-methyl-1H-indole-2-carboxylic acid
• CAS No: 940995-13-1
• MF: C₁₈H₁₆ClNO₂
• MW: 313.778143882751
• MDL: MFCD09454995
• CID: 3157219
• PubChem ID: 16646028
• Update Time: 2025-10-16

3-(4-Chlorophenyl)-5-ethyl-1-methyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chlorophenyl)-5-ethyl-1-methyl-1H-indole-2-carboxylic acid
• LS-01857
• AKOS000321669
• H23668
• 940995-13-1
• CS-0330135
• 3-(4-chlorophenyl)-5-ethyl-1-methyl-1H-indole-2-carboxylicacid
• MFCD09454995
• STK501470
• ALBB-004959
• 3-(4-chlorophenyl)-5-ethyl-1-methylindole-2-carboxylic acid

• MDL： MFCD09454995
• Inchi： 1S/C18H16ClNO2/c1-3-11-4-9-15-14(10-11)16(17(18(21)22)20(15)2)12-5-7-13(19)8-6-12/h4-10H,3H2,1-2H3,(H,21,22)
• InChI Key： BHCBYCBDVXMFGI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(C(=O)O)N(C)C2C=CC(CC)=CC=21

Computed Properties

• Exact Mass: 313.0869564Da
• Monoisotopic Mass: 313.0869564Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 42.2Ų

Additional information on 3-(4-Chlorophenyl)-5-ethyl-1-methyl-1H-indole-2-carboxylic acid

3-(4-Chlorophenyl)-5-ethyl-1-methyl-1H-indole-2-carboxylic acid (CAS No. 940995-13-1): An Overview

3-(4-Chlorophenyl)-5-ethyl-1-methyl-1H-indole-2-carboxylic acid (CAS No. 940995-13-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole carboxylic acids, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the 4-chlorophenyl, ethyl, and methyl substituents, contribute to its distinct chemical and biological properties.

The synthesis of 3-(4-Chlorophenyl)-5-ethyl-1-methyl-1H-indole-2-carboxylic acid typically involves multi-step reactions, starting from readily available starting materials. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for both academic and industrial research. The key steps in its synthesis often include the formation of the indole core, followed by the introduction of the various substituents through selective functional group manipulations.

In terms of its biological activity, 3-(4-Chlorophenyl)-5-ethyl-1-methyl-1H-indole-2-carboxylic acid has been studied for its potential as a therapeutic agent. Research has shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators in various inflammatory diseases. Additionally, preclinical studies have indicated that this compound can induce apoptosis in cancer cells, suggesting its potential as an anticancer agent.

The mechanism of action of 3-(4-Chlorophenyl)-5-ethyl-1-methyl-1H-indole-2-carboxylic acid is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is its interaction with specific enzymes involved in inflammation and cancer progression. For example, it has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are crucial for the production of prostaglandins, known to play a role in inflammation and pain. Furthermore, this compound may also modulate signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the nuclear factor-kappa B (NF-κB) pathway, both of which are implicated in various disease processes.

Beyond its therapeutic potential, 3-(4-Chlorophenyl)-5-ethyl-1-methyl-1H-indole-2-carboxylic acid has also been explored for its use as a tool compound in chemical biology research. Its unique structure makes it an excellent candidate for studying protein-protein interactions and enzyme inhibition. Researchers have utilized this compound to gain insights into the molecular mechanisms underlying various biological processes, contributing to a deeper understanding of disease mechanisms and potential therapeutic targets.

In the context of drug development, 3-(4-Chlorophenyl)-5-ethyl-1-methyl-1H-indole-2-carboxylic acid has shown promise as a lead compound for further optimization. Structure-based drug design approaches have been employed to enhance its potency and selectivity while minimizing potential side effects. These efforts have led to the identification of several analogs with improved pharmacological profiles, some of which are currently undergoing preclinical evaluation.

The safety profile of 3-(4-Chlorophenyl)-5-ethyl-1-methyl-1H-indole-2-carboxylic acid is an important consideration in its development as a therapeutic agent. Preclinical toxicology studies have indicated that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 3-(4-Chlorophenyl)-5-ethyl-1-methyl-1H-indole-2-carboxylic acid (CAS No. 940995-13-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance our understanding of this compound, it holds great promise for addressing unmet medical needs in areas such as inflammation and cancer.